Cas no 20073-13-6 (rac-trans Jasmonic Acid Methyl Ester (>85%))

• Product Name: rac-trans Jasmonic Acid Methyl Ester (>85%)
• CAS No: 20073-13-6
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 908986
• PubChem ID: 6428089
• Update Time: 2025-06-08

rac-trans Jasmonic Acid Methyl Ester (>85%) Chemical and Physical Properties

Names and Identifiers

• Methyl jasmonate
• rac-trans Jasmonic Acid Methyl Ester
• jasmonic acid methyl ester
• Methyl 2-pentenyl-3-oxocyclopentaneacetate
• Methyl epi-jasmonate
• Methyl JasMonate?cis-methyl jasmonate
• rac-trans Jasmonic Acid Methyl Ester (>85%)
• DTXSID90859600
• 20073-13-6
• rel-Methyl (1R,2R)-3-oxo-2-(2Z)-2-penten-1-ylcyclopentaneacetate
• (+)-(Z)-Methyl epijasmonate
• (+)-(Z)-methylepijasmonate
• SCHEMBL36184
• METHYL 2-[(1S,2S)-3-OXO-2-[(2Z)-PENT-2-EN-1-YL]CYCLOPENTYL]ACETATE
• Methyl 2-(trans-3-oxo-2-((Z)-pent-2-en-1-yl)cyclopentyl)acetate

• Inchi： 1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-/t10-,11-/m0/s1
• InChI Key： GEWDNTWNSAZUDX-XXJOZFEBSA-N
• SMILES： O=C1CC[C@@H](CC(=O)OC)[C@@H]1C/C=C\CC

Computed Properties

• Exact Mass: 210.12600
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1,02 g/cm3
• Boiling Point: 302.9°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: n20/D 1.474(lit.)
• PSA: 43.37000
• LogP: 2.11100

rac-trans Jasmonic Acid Methyl Ester (>85%) Security Information

• Safety Instruction： 23-24/25
• Storage Condition：cold storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids

Additional information on rac-trans Jasmonic Acid Methyl Ester (>85%)

Comprehensive Guide to rac-trans Jasmonic Acid Methyl Ester (>85%) (CAS No. 20073-13-6): Properties, Applications, and Industry Insights

The rac-trans Jasmonic Acid Methyl Ester (>85%) (CAS No. 20073-13-6) is a biologically active derivative of jasmonic acid, a naturally occurring plant hormone. This compound has garnered significant attention in agricultural, cosmetic, and pharmaceutical research due to its versatile properties. With a purity of over 85%, it serves as a critical intermediate in the synthesis of plant growth regulators and fragrance ingredients. The methyl ester form enhances its stability and bioavailability, making it a preferred choice for industrial applications.

In recent years, the demand for plant-derived bioactive compounds has surged, driven by the global shift toward sustainable and eco-friendly solutions. Researchers and manufacturers are increasingly exploring jasmonate derivatives like rac-trans Jasmonic Acid Methyl Ester for their role in plant stress resistance and defense mechanisms. This aligns with the growing interest in organic farming and natural pest control, as consumers prioritize safer alternatives to synthetic chemicals.

The compound’s molecular structure (CAS No. 20073-13-6) features a cyclopentanone core with a trans-configuration, which is essential for its biological activity. Its ability to modulate gene expression in plants makes it invaluable for studying signal transduction pathways. Additionally, its application extends to the cosmetic industry, where it is used in anti-aging formulations due to its potential to stimulate collagen production and reduce oxidative stress.

One of the most frequently searched questions about rac-trans Jasmonic Acid Methyl Ester is its role in crop yield improvement. Studies have shown that jasmonates can enhance drought tolerance and pathogen resistance in crops, addressing critical challenges faced by modern agriculture. Farmers and agronomists are particularly interested in how this compound can be integrated into sustainable farming practices to reduce reliance on chemical inputs.

From a technical standpoint, the >85% purity specification ensures consistency in research and industrial applications. Analytical methods such as HPLC and GC-MS are commonly employed to verify its quality. The compound’s solubility in organic solvents like ethanol and DMSO further broadens its utility in laboratory settings.

In the fragrance industry, rac-trans Jasmonic Acid Methyl Ester is prized for its delicate floral aroma, often used in high-end perfumes and aromatherapy products. Its natural origin aligns with the rising demand for clean-label ingredients in personal care formulations. This trend is reflected in search engine queries, where terms like "natural fragrance enhancers" and "plant-based cosmetics" are gaining traction.

Looking ahead, advancements in green chemistry are expected to drive innovation in the production of jasmonate derivatives. Researchers are exploring enzymatic synthesis and biocatalysis to improve the sustainability of these compounds. As the scientific community continues to uncover new applications for rac-trans Jasmonic Acid Methyl Ester, its relevance in both academic and industrial spheres is set to grow.